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Compound of Interest

Compound Name: SR 4330

Cat. No.: B041255 Get Quote

Important Disclaimer: The term "SR 4330" is associated with multiple, chemically distinct

products. Disposal procedures are product-specific and depend entirely on the chemical

composition and associated hazards. This guide provides a procedural framework for the

disposal of a hazardous material, using RATAK 4330, a cutting oil, as a representative example

due to its classification as a hazardous substance. Researchers, scientists, and drug

development professionals must verify the specific identity of their "SR 4330" by consulting the

manufacturer's Safety Data Sheet (SDS) before proceeding with any handling or disposal.

Quantitative Data Summary from Safety Data Sheets
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of the substance. The following table summarizes key quantitative data for two distinct products

identified as "4330".
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Property
SILBIONE LSR 4330 B
(Solid Wax)

RATAK 4330 (Cutting Oil)

Physical State Solid, Wax Liquid

Color Translucent Not Specified

Odor Odorless Not Specified

pH Not Applicable Not Applicable

Flash Point > 392 °F (200 °C) Not Specified

Flammability Limits
LEL: 4 %(V) Hydrogen, UEL:

74 %(V) Hydrogen
Not Specified

Hazard Classification
Not a hazardous substance or

mixture

Hazardous according to Safe

Work Australia

Data sourced from available Safety Data Sheets.[1][2]

Detailed Disposal Protocol for Hazardous "SR 4330"
(Exemplified by RATAK 4330)
The following step-by-step guide is based on the safety information for RATAK 4330, which is

classified as hazardous and toxic to aquatic life with long-lasting effects.[2]

Step 1: Personal Protective Equipment (PPE)

Eye Protection: Wear approved safety glasses or goggles.[1]

Hand Protection: Wear suitable protective gloves.[1]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[1]

Respiratory Protection: Avoid breathing mist, vapors, or spray.[2] Ensure adequate

ventilation.

Step 2: Containment of Spills
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In case of a spill, immediately contain the material.

Prevent the substance from entering waterways, as it is toxic to aquatic life.[2]

Collect the spillage using appropriate absorbent materials.[2]

Step 3: Waste Collection

Place the collected waste into a designated, labeled, and sealed container.

The container must be suitable for hazardous waste.

Step 4: Storage

Store the waste container in a cool, dry, and well-ventilated area.[1]

Keep it away from incompatible materials such as oxidizing agents, strong bases, and

sources of ignition.[1][2]

Step 5: Disposal

Dispose of the contents and the container in accordance with all local, regional, national, and

international regulations.[2]

Do not dispose of this material in standard waste streams or down the drain.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of a hazardous

substance like RATAK 4330.
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Caption: Logical workflow for the safe disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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